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Compound of Interest

Compound Name: N-Chloro-N-methoxybenzamide
CAS No.: 112403-77-7
Cat. No.: B14318874

Get Quote

Identification & Chemical Structure

Property Detail

Chemical Name N-Chloro-N-methoxybenzamide

N-Chloro-N-methoxy-benzamide; N-chloro-N-
Synonyms .
methoxyaminobenzoyl

Chemical Class

Anomeric Amide / N-Halo-N-alkoxyamide

Molecular Formula CsHsCINO:z

Molecular Weight 185.61 g/mol

Structure Ph-C(=0)-N(Cl)(OMe)

CAS Number Research Grade / Non-Commercial (Analog:

33341-67-2 refers to ring-chlorinated isomer)

Core Chemical Logic
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This compound belongs to the class of anomeric amides, characterized by two electronegative
heteroatoms (Cl, O) bonded to the amide nitrogen.[1] This substitution pattern creates a
pyramidal nitrogen geometry and significantly destabilizes the N-Cl bond, making the
compound a potent electrophilic chlorinating agent and a direct-acting mutagen.

Hazard Identification (GHS & Mechanistic)
Health Hazards (The "Hidden" Danger)

Unlike standard amides, N-chloro-N-alkoxyamides possess unique toxicity profiles driven by
their reactivity with DNA.

o Mutagenicity (Category 1B):

o Mechanism:[1] These compounds are direct-acting mutagens (Ames positive in S.
typhimurium TA100 without S9 activation).[2] The N-CI bond allows the molecule to act as
an electrophilic nitrenium ion equivalent or radical source, capable of
alkylating/chlorinating DNA bases (specifically Guanine N7).

o Causality: The high energy of the N-ClI bond facilitates homolytic or heterolytic cleavage
under physiological conditions.

o Skin/Eye Corrosion (Category 1B/1):

o Releases active chlorine (Cl*) and hydrochloric acid (HCI) upon contact with moisture in
mucous membranes.

o Acute Toxicity:

o Potent oxidizer.[3] Harmful if swallowed or inhaled due to oxidative stress and chlorination
of cellular proteins.

Physical Hazards

o Thermal Instability: The compound is thermally labile. Decomposition can occur at ambient
temperatures, potentially releasing Clz= gas or rearranging violently.

e Oxidizing Solid: May intensify fire; oxidizer.
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Synthesis & In-Situ Generation Protocol

Because this reagent is often prepared fresh to avoid instability issues, the synthesis itself is a
critical safety control point.

Standard Protocol: Chlorination of N-methoxybenzamide.

Reagents: N-Methoxybenzamide (Substrate), tert-Butyl Hypochlorite (tBuOCI - Chlorinating
agent).

Solvent: Diethyl ether or Dichloromethane (Anhydrous).

Conditions: Strictly < 0°C (typically -33°C to -10°C) under Argon/Nitrogen.

Quenching: Reductive quench (Sodium Thiosulfate).

DOT Diagram: Synthesis & Decomposition Pathway

N-Methoxybenzamide
(Ph-CONH-OMe)

t-BuOCI
(Chlorinating Agent)

Decomposition
Heat/ Light / H20 _, (Radicals / CI2)
Electrophilic A N-Chloro-N-methoxybenzamide -
Chlorination (Active Reagent) . _Electrophilic Attack
Target Molecule

Click to download full resolution via product page

Figure 1: Synthesis pathway showing critical dependence on temperature and light exclusion to
prevent decomposition.

Handling & Storage Controls
Storage Requirements

o Temperature: Store at -20°C or below.

o Atmosphere: Store under inert gas (Argon/Nitrogen). Moisture triggers hydrolysis to HOCI.
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o Container: Amber glass vials (Light sensitive). Do not use metal spatulas (potential for
catalytic decomposition).

Personal Protective Equipment (PPE)

o Respiratory: Work strictly within a fume hood. If handling solids outside a hood, use a full-
face respirator with acid gas/organic vapor cartridges.

o Hands: Double-gloving (Nitrile) is recommended. The compound can penetrate thin rubber.
o Eyes: Chemical splash goggles. Face shield if scaling up (>19).

Emergency Response & Disposal

Spill | Exposure

o Skin Contact: Immediate flush with water for 15 minutes.[4] Treat as a chemical burn
(Hydrochloric acid generation).

e Spill Cleanup: Do not absorb with paper towels (fire risk due to oxidation).

o Protocol: Cover spill with solid Sodium Thiosulfate or Sodium Bisulfite (weak reducing
agents) to quench active chlorine. Dilute with water, then absorb with vermiculite.

Disposal
e Quenching: Never dispose of the active N-chloro compound directly.

e Method: Dissolve in a solvent (e.g., dichloromethane) and slowly add a saturated solution of
Sodium Thiosulfate until starch-iodide paper shows no blue color (oxidizer destroyed).
Dispose of the organic layer as halogenated waste.

DOT Diagram: Safe Handling Workflow
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Start: Reagent Retrieval

Check: Is solution clear?
(Yellow = Decomp)

Quench: Add Na2S203 (aq)

Disposal: Halogenated Waste

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the visual check for decomposition and mandatory
reductive quench.

Physical & Chemical Properties (Summary)
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Parameter Value /| Observation
Physical State Solid (low melting) or Oil (depending on purity)
Col Colorless to pale yellow (Yellowing indicates Clz
olor
release)
- Soluble in CH2Clz, CHCIls, Et20. Decomposes in
Solubility
H20/Alcohols.
o Reacts violently with strong reducing agents,
Reactivity . .
amines, and metallic powders.
Stability Unstable > 0°C. Photolabile (Light sensitive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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